Cas no 65364-66-1 (Ethyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate)
Ethyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate is a versatile brominated pyrimidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its structure features a reactive cyanoacetate group adjacent to a 5-bromopyrimidine moiety, enabling efficient functionalization through nucleophilic substitution or cross-coupling reactions. The bromine atom enhances reactivity for further derivatization, while the ester group offers flexibility for hydrolysis or transesterification. This compound is particularly valuable in the synthesis of heterocyclic compounds, agrochemicals, and bioactive molecules. Its high purity and stability under standard conditions make it a reliable building block for complex molecular architectures. Suitable for controlled environments, it requires handling with appropriate safety precautions due to its potential reactivity.
65364-66-1 structure
Product Name:Ethyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate
CAS No:65364-66-1
MF:C9H8BrN3O2
MW:270.082720756531
CID:502543
PubChem ID:13289226
Update Time:2025-05-27
Ethyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate
- 2-Pyrimidineaceticacid, 5-bromo-a-cyano-,ethyl ester
- ethyl (5-bromopyrimidin-2-yl)(cyano)acetate
- QC-5594
- 65364-66-1
- AMY1751
- ZEGHGHAHJGTOPM-UHFFFAOYSA-N
- Ethyl2-(5-bromopyrimidin-2-yl)-2-cyanoacetate
- FT-0748658
- SB59946
- DTXSID30534909
-
- MDL： MFCD08706208
- Inchi： 1S/C9H8BrN3O2/c1-2-15-9(14)7(3-11)8-12-4-6(10)5-13-8/h4-5,7H,2H2,1H3
- InChI Key： ZEGHGHAHJGTOPM-UHFFFAOYSA-N
- SMILES： BrC1C=NC(C(C#N)C(=O)OCC)=NC=1
Computed Properties
- Exact Mass: 268.98000
- Monoisotopic Mass: 268.979989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.9
- XLogP3: 1.1
Experimental Properties
- Density: 1.57
- Boiling Point: 362.931 °C at 760 mmHg
- Flash Point: 173.295 °C
- PSA: 75.87000
- LogP: 1.40938
Ethyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM164840-1g |
ethyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate |
65364-66-1 | 95% | 1g |
$720 | 2021-08-05 | |
| Chemenu | CM164840-1g |
ethyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate |
65364-66-1 | 95% | 1g |
$633 | 2023-02-17 | |
| Alichem | A089004581-1g |
Ethyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate |
65364-66-1 | 95% | 1g |
$657.20 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740029-1g |
Ethyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate |
65364-66-1 | 98% | 1g |
￥5814.00 | 2024-05-05 | |
| Crysdot LLC | CD11078401-1g |
Ethyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate |
65364-66-1 | 95+% | 1g |
$762 | 2024-07-18 |
Ethyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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